Cas no 146117-93-3 (2-(Piperidin-4-yloxy)acetic acid)

• Product Name: 2-(Piperidin-4-yloxy)acetic acid
• CAS No: 146117-93-3
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD08059308
• CID: 105525
• PubChem ID: 18423627
• Update Time: 2025-05-22

2-(Piperidin-4-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yloxy)acetic acid
• (Piperidin-4-yloxy)-acetic acid
• (Piperidin-4-yloxy)acetic acid hydrochloride
• (PIPERIDIN-4-YLOXY)ACETIC ACID,
• Acetic acid,2-(4-piperidinyloxy)-
• (4-piperidinyloxy)acetic acid(SALTDATA: HCl)
• 2-piperidin-4-yloxyacetic acid
• (4-piperidinyloxy)acetic acid
• (Piperidin-4-yloxy)acetic acid
• 4-piperidinyloxy-acetic acid
• DTXSID50593634
• J-502086
• [(Piperidin-4-yl)oxy]acetic acid
• CS-0446911
• AKOS013183850
• 146117-93-3
• SB33698
• FT-0645824
• SCHEMBL3557829
• KSGBFAJYSBCOGG-UHFFFAOYSA-N
• 2-(Piperidin-4-yloxy)aceticacid
• Acetic acid, 2-(4-piperidinyloxy)-
• EN300-73983
• DB-063642
• acetic acid, (4-piperidinyloxy)-, hydrochloride
• ALBB-016697

• MDL： MFCD08059308
• Inchi： 1S/C7H13NO3/c9-7(10)5-11-6-1-3-8-4-2-6/h6,8H,1-5H2,(H,9,10)
• InChI Key： KSGBFAJYSBCOGG-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CCNCC1

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 0.16840

2-(Piperidin-4-yloxy)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(Piperidin-4-yloxy)acetic acid

2-(Piperidin-4-yloxy)acetic Acid: A Comprehensive Overview

2-(Piperidin-4-yloxy)acetic acid, also known by its CAS number 146117-93-3, is a chemical compound that has garnered significant attention in recent years due to its diverse applications in various fields. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and exhibits unique chemical properties that make it valuable in both academic and industrial settings. The structure of 2-(Piperidin-4-yloxy)acetic acid consists of a piperidine ring with an oxygen atom attached to the fourth carbon, which is further connected to an acetic acid group. This structural arrangement imparts the compound with interesting reactivity and functional versatility.

The synthesis of 2-(Piperidin-4-yloxy)acetic acid typically involves multi-step organic reactions, often starting from piperidine derivatives. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and commercial purposes. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring high yields and purity levels. These improvements have significantly contributed to the feasibility of using this compound in large-scale applications.

In terms of pharmacological properties, 2-(Piperidin-4-yloxy)acetic acid has shown potential as a bioactive molecule in drug discovery efforts. Studies have demonstrated its ability to modulate key biological pathways, making it a promising candidate for therapeutic interventions in areas such as neurodegenerative diseases, inflammation, and cancer. For instance, recent research has highlighted its role as a modulator of ion channels, which are critical for cellular communication and signaling. This finding underscores its potential as a lead compound for developing novel drugs targeting these pathways.

Beyond pharmacology, 2-(Piperidin-4-yloxy)acetic acid has found applications in materials science and catalysis. Its ability to act as a chiral ligand in asymmetric catalysis has been extensively studied, with reports indicating its effectiveness in promoting enantioselective reactions. This property is particularly valuable in the synthesis of complex organic molecules, where high enantiomeric excess is required. Additionally, the compound has been explored as a building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing materials.

The environmental impact of 2-(Piperidin-4-yloxy)acetic acid has also been a topic of interest among researchers. Studies have assessed its biodegradability and toxicity profiles to determine its safety for use in various applications. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, though further research is needed to fully understand its long-term environmental effects. These findings are crucial for ensuring sustainable practices in the production and utilization of this compound.

In conclusion, 2-(Piperidin-4-yloxy)acetic acid, with its CAS number 146117-93-3, represents a versatile and promising chemical entity with applications spanning multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as an important tool for future innovations in science and technology.